Cas no 2807455-43-0 (2-(4-Bromo-2-fluoro-5-(trifluoromethyl)phenyl)-1,3-dioxolane)

2-(4-Bromo-2-fluoro-5-(trifluoromethyl)phenyl)-1,3-dioxolane is a fluorinated aromatic compound featuring a 1,3-dioxolane protecting group, which enhances stability and reactivity in synthetic applications. The presence of bromo, fluoro, and trifluoromethyl substituents on the phenyl ring imparts unique electronic and steric properties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The dioxolane moiety offers selective deprotection under mild conditions, facilitating controlled functionalization. This compound is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to the reactive bromo group. Its trifluoromethyl group further enhances lipophilicity and metabolic stability, making it useful in the design of bioactive molecules.

2-(4-Bromo-2-fluoro-5-(trifluoromethyl)phenyl)-1,3-dioxolane structure

2807455-43-0 structure

Product Name:2-(4-Bromo-2-fluoro-5-(trifluoromethyl)phenyl)-1,3-dioxolane

CAS No:2807455-43-0

MF:C₁₀H₇BrF₄O₂

MW:315.05899643898

CID:6795771

PubChem ID:164892478

Update Time:2025-06-08

2-(4-Bromo-2-fluoro-5-(trifluoromethyl)phenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

- 2807455-43-0
- 2-(4-Bromo-2-fluoro-5-(trifluoromethyl)phenyl)-1,3-dioxolane
- MFCD34757861
- Inchi： 1S/C10H7BrF4O2/c11-7-4-8(12)5(9-16-1-2-17-9)3-6(7)10(13,14)15/h3-4,9H,1-2H2
- InChI Key： CRKBHBAYOPATGC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=CC=1C(F)(F)F)C1OCCO1)F

Computed Properties

Exact Mass: 313.95655g/mol
Monoisotopic Mass: 313.95655g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 18.5Å²

2-(4-Bromo-2-fluoro-5-(trifluoromethyl)phenyl)-1,3-dioxolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB607892-250mg	2-(4-Bromo-2-fluoro-5-(trifluoromethyl)phenyl)-1,3-dioxolane; .	2807455-43-0	250mg	€555.90	2024-07-24
abcr	AB607892-500mg	2-(4-Bromo-2-fluoro-5-(trifluoromethyl)phenyl)-1,3-dioxolane; .	2807455-43-0	500mg	€770.80	2024-07-24
abcr	AB607892-1g	2-(4-Bromo-2-fluoro-5-(trifluoromethyl)phenyl)-1,3-dioxolane; .	2807455-43-0	1g	€1057.80	2024-07-24